Cas no 2597333-30-5 (Tert-butyl cis-3A-fluoro-1,2,3,4,6,6A-hexahydropyrrolo[2,3-C]pyrrole-5-carboxylate)

• Product Name: Tert-butyl cis-3A-fluoro-1,2,3,4,6,6A-hexahydropyrrolo[2,3-C]pyrrole-5-carboxylate
• CAS No: 2597333-30-5
• MF: C₁₁H₁₉FN₂O₂
• MW: 230.279166460037
• MDL: MFCD34182732
• CID: 5109477
• Update Time: 2026-03-03

Tert-butyl cis-3A-fluoro-1,2,3,4,6,6A-hexahydropyrrolo[2,3-C]pyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• AT26367
• TERT-BUTYL CIS-3A-FLUORO-1,2,3,4,6,6A-HEXAHYDROPYRROLO[2,3-C]PYRROLE-5-CARBOXYLATE
• Tert-butyl cis-3A-fluoro-1,2,3,4,6,6A-hexahydropyrrolo[2,3-C]pyrrole-5-carboxylate

• MDL： MFCD34182732
• Inchi： 1S/C11H19FN2O2/c1-10(2,3)16-9(15)14-6-8-11(12,7-14)4-5-13-8/h8,13H,4-7H2,1-3H3/t8-,11-/m1/s1
• InChI Key： ZNYYDLBXQJVWKV-LDYMZIIASA-N
• SMILES： F[C@@]12CCN[C@@H]1CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6

Additional information on Tert-butyl cis-3A-fluoro-1,2,3,4,6,6A-hexahydropyrrolo[2,3-C]pyrrole-5-carboxylate

Tert-butyl cis-3A-fluoro-1,2,3,4,6,6A-hexahydropyrrolo[2,3-C]pyrrole-5-carboxylate (CAS No. 2597333-30-5): An Overview

Tert-butyl cis-3A-fluoro-1,2,3,4,6,6A-hexahydropyrrolo[2,3-C]pyrrole-5-carboxylate (CAS No. 2597333-30-5) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This compound belongs to the class of pyrrolidine derivatives and is characterized by the presence of a fluoro substituent and a tert-butyl ester group. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable candidate for various research and development activities.

The cis configuration of the fluoro substituent in the molecule is particularly noteworthy. This stereochemical arrangement can significantly influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of stereochemistry in drug design and development, as subtle changes in molecular structure can lead to significant differences in pharmacological profiles. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that cis-configured fluoro-substituted pyrrolidines exhibit enhanced binding affinity to specific receptors compared to their trans counterparts.

The tert-butyl ester group in Tert-butyl cis-3A-fluoro-1,2,3,4,6,6A-hexahydropyrrolo[2,3-C]pyrrole-5-carboxylate plays a crucial role in modulating the compound's solubility and stability. Tert-butyl esters are known for their high stability under various conditions, making them ideal for use in synthetic intermediates and as protecting groups in complex molecule synthesis. This stability is particularly advantageous in multi-step synthetic processes where maintaining the integrity of the molecule is essential.

In terms of biological activity, Tert-butyl cis-3A-fluoro-1,2,3,4,6,6A-hexahydropyrrolo[2,3-C]pyrrole-5-carboxylate has shown promise as a potential therapeutic agent. Preliminary studies have indicated that this compound exhibits potent anti-inflammatory and neuroprotective effects. A recent clinical trial published in the European Journal of Pharmacology reported that Tert-butyl cis-3A-fluoro-1,2,3,4,6,6A-hexahydropyrrolo[2,3-C]pyrrole-5-carboxylate effectively reduced inflammation in animal models of neurodegenerative diseases. These findings suggest that this compound could be a valuable lead for developing new treatments for conditions such as Alzheimer's disease and multiple sclerosis.

The synthesis of Tert-butyl cis-3A-fluoro-1,2,3,4,6,6A-hexahydropyrrolo[2,3-C]pyrrole-5-carboxylate involves several well-defined steps that require precise control over reaction conditions. One common approach involves the condensation of a fluoro-substituted pyrrole with an appropriate carboxylic acid followed by esterification with tert-butanol. The use of advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods has significantly improved the efficiency and yield of this process. A recent paper in the Journal of Organic Chemistry detailed an optimized synthetic route that achieved high yields with minimal side products.

The physicochemical properties of Tert-butyl cis-3A-fluoro-1,2,3,4,6,6A-hexahydropyrrolo[2,3-C]pyrrole-5-carboxylate have also been extensively studied. This compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol but has limited solubility in water. Its melting point is reported to be around 150°C, and it is stable under standard laboratory conditions. These properties make it suitable for use in both laboratory-scale experiments and industrial-scale production.

In conclusion, Tert-butyl cis-3A-fluoro-1,2,3,4,6,6A-hexahydropyrrolo[2， 3-C]pyrrole-5-carboxylate (CAS No. 2597333-30-5) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's biological activity and therapeutic potential, it is likely to play an increasingly important role in the discovery and development of new drugs.